Cas no 351002-98-7 (Benzenemethanol,2,5-diethoxy-)

• Product Name: Benzenemethanol,2,5-diethoxy-
• CAS No: 351002-98-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 302870
• PubChem ID: 24877602
• Update Time: 2025-07-15

Benzenemethanol,2,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,5-diethoxy-
• (2,5-Diethoxyphenyl)methanol
• 2,5-DIETHOXY BENZYL ALCOHOL
• 528617_ALDRICH
• AC1N3T3Q
• ACMC-20aob0
• CTK4H3606
• SureCN3742706
• J-019903
• DUQDSCGMPBHENF-UHFFFAOYSA-N
• 2,5-Diethoxybenzyl alcohol
• DTXSID00399224
• 2,5-Diethoxybenzyl alcohol, 99%
• AKOS015889033
• 351002-98-7
• SCHEMBL3742706
• 2 5-Diethoxybenzyl alcohol 99

• MDL： MFCD03427020
• Inchi： 1S/C11H16O3/c1-3-13-10-5-6-11(14-4-2)9(7-10)8-12/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： DUQDSCGMPBHENF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1CO)OCC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 50-54 °C (lit.)
• Boiling Point: 316.8±27.0 °C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.512
• PSA: 38.69
• LogP: 1.97630
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzenemethanol,2,5-diethoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenemethanol,2,5-diethoxy-

Comprehensive Overview of Benzenemethanol, 2,5-diethoxy- (CAS No. 351002-98-7): Properties, Applications, and Industry Insights

Benzenemethanol, 2,5-diethoxy- (CAS No. 351002-98-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industries such as pharmaceuticals, fragrances, and specialty chemicals. This aromatic alcohol, featuring ethoxy substituents at the 2 and 5 positions of the benzene ring, exhibits distinct physicochemical properties that make it valuable for synthetic and formulation purposes. In this article, we delve into its molecular characteristics, industrial relevance, and emerging trends aligned with current market demands.

The compound’s systematic name, 2,5-diethoxybenzenemethanol, highlights its functional groups, which contribute to its solubility in organic solvents and moderate polarity. With a molecular formula of C₁₁H₁₆O₃, it is often sought after for its role as an intermediate in the synthesis of complex molecules. Researchers and manufacturers frequently inquire about its synthesis methods, purity standards, and handling protocols, reflecting the growing emphasis on precision in chemical production.

One of the key applications of Benzenemethanol, 2,5-diethoxy- lies in the fragrance industry, where it serves as a precursor for floral and woody scent compounds. Its ethoxy groups enhance stability and volatility profiles, making it suitable for long-lasting perfumery formulations. Additionally, the compound’s potential in pharmaceutical intermediates has garnered attention, particularly in the development of APIs (Active Pharmaceutical Ingredients) with tailored pharmacokinetic properties.

Recent advancements in green chemistry have spurred interest in eco-friendly derivatives of 351002-98-7. Companies are exploring catalytic processes to reduce waste and energy consumption during its production. This aligns with global trends such as sustainable manufacturing and circular economy initiatives, which dominate search queries related to specialty chemicals. Users often search for biodegradable alternatives or low-toxicity variants, indicating a shift toward environmentally conscious solutions.

From a technical standpoint, the compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior are critical for quality control. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a topic frequently queried by quality assurance professionals. Furthermore, regulatory compliance, such as REACH and FDA guidelines, is a recurring concern for exporters and importers, emphasizing the need for transparent documentation.

In the context of market dynamics, the demand for Benzenemethanol, 2,5-diethoxy- is influenced by regional industrial growth and R&D investments. Asia-Pacific, for instance, has seen rising procurement due to expanding pharmaceutical and cosmetic sectors. Searches for supply chain stability and bulk pricing trends reflect buyer priorities in volatile markets.

To conclude, Benzenemethanol, 2,5-diethoxy- (CAS No. 351002-98-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving sustainability demands, position it as a compound of enduring relevance. Future research may unlock further potentials, such as nanomaterial functionalization or bioactive agent design, keeping it at the forefront of scientific inquiry.